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Compound of Interest

4,6-Dimethyl-benzothiazol-2-
Compound Name:
ylamine

Cat. No.: B056781

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical entity associated with
CAS number 64036-71-1, identified as 4,6-Dimethyl-2-Benzothiazolamine. This document
collates available data on its chemical properties, safety information, synthesis, and its place
within the broader research context of benzothiazole derivatives, which have shown potential in
therapeutic areas such as oncology and anesthesiology.

It is important to clarify that the initial topic query included "4-phenyl-5-(4-pyridyl)-1,2,4-triazole-
3-thiol". This is a distinct chemical compound with a different CAS number and is not the

subject of this guide, which will focus exclusively on the chemical corresponding to CAS 64036-
71-1.

Chemical Information
Identification
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Identifier

Value

CAS Number

64036-71-1

Chemical Name

4,6-Dimethyl-2-Benzothiazolamine

Synonyms

4,6-Dimethylbenzothiazol-2-amine, 2-Amino-

4,6-dimethylbenzothiazole

Molecular Formula CoH10N2S
Molecular Weight 178.25 g/mol
InChl Key JINKKYPHNWIYFW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C)SC(=N2)N

Physicochemical Properties

Property Value Source
Boiling Point 335.9 °C at 760 mmHg [1]
Flash Point 157 °C [1]
Density 1.263 g/cm3 [2]
Refractive Index 1.698 [1]
LogP 3.07650 [1]
PSA (Polar Surface Area) 67.15 A2 [1]
Storage Temperature 2-8°C [3]

Safety Data

GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Eye Irritation Category 2

Note: This classification is based on available safety data sheets for benzothiazole derivatives

and may not be exhaustive for this specific compound.

GHS Label Elements

Element Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in
contact with skin. H315: Causes skin irritation.
H319: Causes serious eye irritation. H332:
Harmful if inhaled. H335: May cause respiratory

irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.
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Experimental Protocols
Synthesis of 4,6-Dimethyl-2-Benzothiazolamine

While a specific, detailed protocol for the synthesis of 4,6-Dimethyl-2-Benzothiazolamine is not
readily available in the searched literature, a general and widely used method for the synthesis
of 2-aminobenzothiazoles is the reaction of a substituted aniline with a thiocyanate salt in the
presence of a halogen. The following is a plausible experimental protocol adapted from the
synthesis of similar compounds.

Reaction Scheme:
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Reactants
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Glacial Acetic Acid
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(Seed cancer cells in a 96-well plate]

Gncubate for 24h to allow attachmenD

'

Treat cells with varying concentrations of
4,6-Dimethyl-2-Benzothiazolamine

Gncubate for 48-72h)

(Add MTT reagent to each WGD

'

Gncubate for 2-4h to allow formazan formatiorD

i

(Solubilize formazan crystals with DMSO)

i

(Measure absorbance at 570 nm)

'

[Calculate cell viability and 1C50 value)
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Gsolate sciatic nerve from a frog or raD

'

(Mount the nerve in a recording chambeD

'

Stimulate the nerve and record the
compound action potential (CAP)

:

Apply 4,6-Dimethyl-2-Benzothiazolamine
to the nerve

i

(Continuously record the CAP)

'

(Measure the reduction in CAP amplitude)

over time

Compare the effect to a standard
local anesthetic (e.g., lidocaine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 4,6-Dimethyl-2-
Benzothiazolamine (CAS 64036-71-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056781#cas-number-64036-71-1-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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